Cas no 2229133-70-2 (methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate)

Methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate is a chiral ester derivative featuring a thiophene ring with a chlorine substituent, a hydroxyl group, and a methyl branch at the β-position. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which serves as a versatile intermediate for pharmaceuticals, agrochemicals, and fine chemical synthesis. The presence of both hydroxyl and ester groups allows for further derivatization, while the chlorothiophene moiety enhances reactivity in cross-coupling reactions. Its stereocenter also makes it valuable for enantioselective synthesis. The compound is typically handled under controlled conditions due to its sensitivity to moisture and heat.

methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate structure

2229133-70-2 structure

Product Name:methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate

CAS No:2229133-70-2

MF:C₁₀H₁₃ClO₃S

MW:248.726421117783

CID:5835445

PubChem ID:165884112

Update Time:2025-05-23

methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate
- EN300-1977799
- 2229133-70-2
- Inchi： 1S/C10H13ClO3S/c1-10(2,7(12)9(13)14-3)8-6(11)4-5-15-8/h4-5,7,12H,1-3H3
- InChI Key： WNBCIGPTZDIBOJ-UHFFFAOYSA-N
- SMILES： ClC1C=CSC=1C(C)(C)C(C(=O)OC)O

Computed Properties

Exact Mass: 248.0273931g/mol
Monoisotopic Mass: 248.0273931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 74.8Å²

methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1977799-0.05g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	0.05g	$1513.0	2023-09-16
Enamine	EN300-1977799-0.1g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	0.1g	$1585.0	2023-09-16
Enamine	EN300-1977799-0.25g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	0.25g	$1657.0	2023-09-16
Enamine	EN300-1977799-0.5g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	0.5g	$1728.0	2023-09-16
Enamine	EN300-1977799-1g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	1g	$1801.0	2023-09-16
Enamine	EN300-1977799-2.5g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	2.5g	$3530.0	2023-09-16
Enamine	EN300-1977799-5g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	5g	$5221.0	2023-09-16
Enamine	EN300-1977799-10g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	10g	$7742.0	2023-09-16
Enamine	EN300-1977799-1.0g	methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate	2229133-70-2	1g	$0.0	2023-05-26

methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate Related Literature

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Additional information on methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate

Comprehensive Overview of Methyl 3-(3-Chlorothiophen-2-yl)-2-Hydroxy-3-Methylbutanoate (CAS No. 2229133-70-2)

Methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2229133-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a chlorothiophene moiety, is widely studied for its potential applications in drug synthesis and material science. Its molecular formula, C₁₀H₁₃ClO₃S, highlights the presence of a hydroxybutanoate group, which is pivotal for its reactivity and functional versatility.

In recent years, the demand for heterocyclic compounds like methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate has surged, driven by their role in developing novel therapeutics and sustainable agrochemicals. Researchers are particularly interested in its chiral center, which enables enantioselective synthesis—a hot topic in modern organic chemistry. This compound’s thiophene ring also aligns with the growing focus on bioactive scaffolds, as it mimics natural structures found in many FDA-approved drugs.

The synthesis of CAS No. 2229133-70-2 typically involves multi-step reactions, including esterification and halogenation, to achieve high purity and yield. Its hydroxy-ester functionality makes it a valuable intermediate for constructing complex molecules, such as non-steroidal anti-inflammatory drugs (NSAIDs) or crop protection agents. Notably, its stability under physiological conditions has sparked interest in prodrug development, addressing challenges like bioavailability and targeted delivery.

From an industrial perspective, methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions have optimized its production, reducing environmental impact. This aligns with global trends toward sustainable manufacturing, a frequently searched topic among chemists and environmental scientists.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound. Its logP value and solubility profile are frequently analyzed to predict pharmacokinetic behavior, a common query in drug discovery forums. Additionally, its thermal stability is a key parameter for storage and handling, often explored in material safety data sheets (MSDS).

In summary, methyl 3-(3-chlorothiophen-2-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2229133-70-2) exemplifies the intersection of medicinal chemistry and industrial innovation. Its relevance to precision medicine and sustainable agriculture ensures its continued prominence in scientific literature and patent filings. As research advances, this compound may unlock new frontiers in small-molecule therapeutics and smart materials.